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Compound of Interest

Compound Name: Verrucarin K

Cat. No.: B15447255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Verrucarin K is a macrocyclic trichothecene, a class of mycotoxins produced by various fungi.

As a member of this potent family of natural products, Verrucarin K exhibits significant

biological activities, primarily centered around the inhibition of protein synthesis, which leads to

profound cytotoxic effects. This technical guide provides a comprehensive overview of

Verrucarin K, detailing its chemical properties, biological functions, and relevant experimental

methodologies. The information is intended to serve as a valuable resource for researchers in

oncology, microbiology, and drug discovery.

Chemical Properties
Verrucarin K is a complex organic molecule with the chemical formula C₂₇H₃₄O₈.[1] Its

chemical identity and fundamental properties are summarized in the table below. While specific

experimental data for the melting and boiling points of Verrucarin K are not readily available in

the public domain, data for the closely related compound Verrucarin A suggests it exists as a

white to faint yellow powder.[2] Similarly, detailed solubility data for Verrucarin K is scarce, but

Verrucarin A is known to be soluble in solvents like dimethyl sulfoxide (DMSO) and chloroform.

[2]
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Property Value Source

CAS Number 63739-93-5 [1]

Molecular Formula C₂₇H₃₄O₈ [1]

Molecular Weight 486.6 g/mol [1]

Melting Point Not available

Boiling Point Not available

Solubility Not available

Biological Activity and Mechanism of Action
The primary mechanism of action for Verrucarin K, like other trichothecenes, is the inhibition of

protein synthesis in eukaryotic cells.[3][4] This class of compounds targets the ribosome, the

cellular machinery responsible for translating messenger RNA (mRNA) into protein.

Specifically, trichothecenes like Verrucarin A have been shown to be potent inhibitors of the

initiation step of polypeptide chain synthesis.[3] By binding to the 60S ribosomal subunit, they

disrupt the function of peptidyl transferase, a key enzyme in peptide bond formation. This leads

to a rapid breakdown of polysomes, which are complexes of ribosomes actively translating a

single mRNA molecule.[3]

This potent inhibition of protein synthesis underlies the significant cytotoxic activity of

verrucarins. Extensive research on the closely related Verrucarin A has demonstrated its ability

to induce apoptosis (programmed cell death) in various cancer cell lines, including breast and

prostate cancer.[5][6][7][8] This apoptotic effect is often mediated through complex signaling

pathways involving the activation of stress-activated protein kinases (SAPKs) and the

modulation of key regulatory proteins.

Beyond its cytotoxic effects, the broader class of macrocyclic trichothecenes has been shown

to possess a range of other biological activities, including antifungal and anti-inflammatory

properties.[9]

Signaling Pathways
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The cytotoxic and apoptotic effects of verrucarins are orchestrated through the modulation of

several critical intracellular signaling pathways. Based on studies of the closely related

Verrucarin A, a key pathway involves the induction of cellular stress, leading to the activation of

Mitogen-Activated Protein Kinase (MAPK) cascades and the inhibition of pro-survival pathways

like PI3K/Akt/mTOR.
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Caption: Verrucarin K's mechanism of action in a cancer cell.

Experimental Protocols
This section outlines general methodologies for key experiments related to the study of

Verrucarin K and related trichothecenes.

Cytotoxicity Assays
A common method to assess the cytotoxic effects of a compound is the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[10][11][12]

Protocol:

Cell Culture: Plate cancer cells (e.g., HeLa, MCF-7, PC-3) in a 96-well plate at a suitable

density and allow them to adhere overnight.
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Compound Treatment: Treat the cells with varying concentrations of Verrucarin K (or a

related compound) for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle

control (e.g., DMSO).

MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4

hours. The mitochondrial dehydrogenases of viable cells will reduce the yellow MTT to

purple formazan crystals.[10][11]

Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or

isopropanol with HCl) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength

(typically around 570 nm) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell

growth).

Protein Synthesis Inhibition Assay
The effect on protein synthesis can be measured by monitoring the incorporation of

radiolabeled amino acids into newly synthesized proteins.

Protocol:

Cell Culture and Treatment: Culture cells as described for the cytotoxicity assay and treat

with Verrucarin K for a short period.

Radiolabeling: Add a radiolabeled amino acid (e.g., ³⁵S-methionine or ³H-leucine) to the

culture medium and incubate for a defined time.

Cell Lysis and Protein Precipitation: Lyse the cells and precipitate the proteins using an acid

(e.g., trichloroacetic acid).

Scintillation Counting: Collect the precipitated protein on a filter and measure the

incorporated radioactivity using a scintillation counter.
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Data Analysis: Compare the radioactivity in treated cells to that in control cells to determine

the percentage of protein synthesis inhibition.

Antifungal Susceptibility Testing
The antifungal activity of Verrucarin K can be evaluated using methods such as the disk

diffusion assay.

Protocol:

Fungal Culture: Prepare a lawn of the target fungus on an appropriate agar medium (e.g.,

Potato Dextrose Agar).

Disk Application: Impregnate sterile filter paper disks with a known concentration of

Verrucarin K dissolved in a suitable solvent. Allow the solvent to evaporate.

Incubation: Place the disks on the surface of the agar plate inoculated with the fungus.

Zone of Inhibition Measurement: Incubate the plates under appropriate conditions and

measure the diameter of the clear zone around the disk where fungal growth is inhibited.

Data Analysis: The size of the zone of inhibition is indicative of the antifungal activity.

Conclusion
Verrucarin K, as a potent inhibitor of protein synthesis, holds significant interest for

researchers in various fields. Its profound cytotoxic effects make it a subject of investigation for

potential anticancer applications, while its broader biological activities warrant further

exploration. This technical guide provides a foundational understanding of Verrucarin K's

chemical and biological properties, along with standardized experimental protocols to facilitate

further research into this and related macrocyclic trichothecenes. As with all potent toxins,

appropriate safety precautions should be strictly followed when handling Verrucarin K.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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